Cas no 885458-95-7 (4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione)

• Product Name: 4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• CAS No: 885458-95-7
• MF: C₈H₁₄ClN₃O₂S
• MW: 251.733659267426
• CID: 5113251
• Update Time: 2026-03-03

4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 6H-[1,2,4,6]Thiatriazino[4,3-a]azepine, 4-(chloromethyl)-3,4,7,8,9,10-hexahydro-, 2,2-dioxide
• 4-(Chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2lambda6-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• 4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione

• Inchi： 1S/C8H14ClN3O2S/c9-6-8-11-15(13,14)10-7-4-2-1-3-5-12(7)8/h8,11H,1-6H2
• InChI Key： RBSGYWGUXYQIHZ-UHFFFAOYSA-N
• SMILES： N12C(CCl)NS(=O)(=O)N=C1CCCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione

Professional Introduction to Compound with CAS No. 885458-95-7 and Product Name: 4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione

The compound identified by the CAS number 885458-95-7 and the product name 4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate framework of this compound incorporates multiple nitrogen and sulfur atoms in a fused ring system, which is known to contribute to its pharmacological properties.

One of the most striking features of this compound is its thiatriazino[4,3-a]azepine core, a structure that has been increasingly studied for its potential applications in medicinal chemistry. The presence of a chloromethyl group at the 4-position further enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. This particular arrangement of functional groups has been explored in various research settings for its ability to interact with biological targets in novel ways.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of new therapeutic agents. The thiatriazino[4,3-a]azepine scaffold has shown promise in modulating various biological pathways, including those involved in inflammation and neurodegeneration. The chloromethyl group, while reactive, can be strategically incorporated or modified to yield derivatives with enhanced specificity and efficacy. This flexibility makes the compound a versatile tool for medicinal chemists aiming to develop innovative treatments for a range of diseases.

In the context of modern drug discovery, compounds like 4-(chloromethyl)-3H,4H,6H,7H,8H,9H,10H-2λ?[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione are particularly valuable because they can serve as building blocks for more complex molecules. The ability to modify specific functional groups allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of their candidates. This approach has been instrumental in overcoming challenges associated with drug development pipelines.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloromethyl group necessitates careful handling to prevent unwanted side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels even for complex molecules like this one. These improvements are crucial for ensuring that researchers can reliably produce sufficient quantities of their target compounds for further study.

From a biological perspective, 885458-95-7 exhibits interesting interactions with various cellular targets. Preliminary investigations suggest that it may interfere with key signaling pathways implicated in diseases such as cancer and autoimmune disorders. The thiatriazino[4, 3-a]azepine core, with its electron-rich aromatic system, could potentially act as a ligand for enzymes or receptors involved in these pathways. While much remains to be explored regarding its exact mechanism of action, this compound represents an exciting avenue for further research.

The potential applications of such compounds are vast, spanning multiple therapeutic areas. Researchers are particularly interested in exploring their use as scaffolds for kinase inhibitors, which are known to be effective against a wide range of cancers. Additionally, due to their structural complexity, they may also serve as leads for developing treatments targeting neurological disorders where modulation of neurotransmitter systems is essential.

In conclusion, 885458-95-7 () 4-(chloromethyl)-3H, 4H, 6H, 7H, 8H, 9 H, 10H--2λ?[1, 2, 4, 6] thiatriazino[4, 3-a] azepine-- 2,* *dione is a remarkable example of how structural complexity can lead to novel biological activities. Its unique framework and functional groups make it a promising candidate for further exploration in drug discovery. As research continues into understanding its pharmacological properties, it is likely that new applications will emerge. The continued development and investigation of such compounds will undoubtedly contribute significantly to advancements in medicine.